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Chemical and Pharmaceutical Profile of
Quinoxidine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Quinoxidine

CAS No.: 10103-89-6

Cat. No.: S589450

The table below summarizes the key identified information for Quinoxidine:

Property Description

Preferred Name Quinoxidine [1]

Systematic Name 2,3-bis(acetoxymethyl)quinoxaline 1,4-dioxide [1] [2] [3]
CAS Registry 10103-89-6 [1] [3]

Number

Molecular Formula C({14)H{14})N({2})O({6}) [3]

Molecular Weight 306.275 g/mol [3]

Melting Point 175-176 °C [3]

Pharmacological Quinoxaline 1,4-dioxide derivative; broad-spectrum antibacterial agent [2]
Class

Safety Notes Moderately toxic by ingestion. Mutation data reported. When heated to

decomposition it emits toxic vapors of NO(_x) [3].
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Potential Degradation Pathways

While specific stability studies in solution were not found, the chemical structure of Quinexidine provides

clues about its potential degradation pathways. The diagram below illustrates the primary stability concerns

for this compound.
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Click to download full resolution via product page

Recommended Stability Study Protocol

Given the lack of specific data, here is a proposed protocol for investigating Quinoxidine stability, designed

based on its known chemical properties.

Sample Preparation

¢ Stock Solutions: Prepare stock solutions in a range of pharmaceutically relevant solvents (e.g.,
water, buffered saline at pH 4.0, 7.4, and 9.0, and a co-solvent system like PEG-400/water).

¢ Initial Concentration: A suggested starting concentration is 1 mg/mL.

e Container: Use amber glass vials to protect from light for all studies unless specifically investigating
photodegradation.
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Forced Degradation Studies

e Acidic/Basic Stress: Incubate aliquots of the solution at a elevated temperature (e.g., 60°C) with 0.1
M HCIl and 0.1 M NaOH for 24 hours. Neutralize at various time points and analyze.

¢ Oxidative Stress: Incubate an aliquot with 0.3% or 3% hydrogen peroxide at room temperature for
24 hours.

¢ Photostability: Expose solid Quinoxidine and a solution to a defined light source (e.g., ICH Q1B
option 1, 1.2 million lux hours of visible light and 200 watt hours/m2 of UV light).

e Thermal Stability: Maintain solutions at 40°C, 60°C, and 80°C, and analyze samples over time.

Analytical Monitoring

¢ Primary Technique: Use Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with
a UV-Vis or Photodiode Array (PDA) detector. A C18 column is typically suitable.
e Chromatographic Conditions (Suggested Starting Point):
o Mobile Phase: Gradient of water and acetonitrile, both containing 0.1% formic acid.
o Flow Rate: 1.0 mL/min.
o Detection Wavelength: Scan from 200 nm to 400 nm to identify potential degradants.
e Supplementary Technique: Mass Spectrometry (LC-MS) should be used to identify the structure of
major degradation products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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